Cas no 1801335-00-1 (2-(4,6-Dichloropyridin-3-yl)propan-2-ol)

• Product Name: 2-(4,6-Dichloropyridin-3-yl)propan-2-ol
• CAS No: 1801335-00-1
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• MDL: MFCD28400611
• CID: 4705442
• PubChem ID: 101043666
• Update Time: 2025-05-23

2-(4,6-Dichloropyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyridin-3-yl)propan-2-ol
• FCH3805337
• 2-(4,6-Dichloropyridin-3-yl)propan-2-ol

• MDL： MFCD28400611
• Inchi： 1S/C8H9Cl2NO/c1-8(2,12)5-4-11-7(10)3-6(5)9/h3-4,12H,1-2H3
• InChI Key： GTKLTAYQGIKYTN-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(C)(C)O)Cl

Computed Properties

• Exact Mass: 205.0061193g/mol
• Monoisotopic Mass: 205.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(4,6-Dichloropyridin-3-yl)propan-2-ol

Introduction to 2-(4,6-Dichloropyridin-3-yl)propan-2-ol (CAS No. 1801335-00-1)

2-(4,6-Dichloropyridin-3-yl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1801335-00-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives class, characterized by its unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of two chlorine atoms at the 4th and 6th positions of the pyridine ring, along with a hydroxyl group on the propanyl chain, contributes to its reactivity and potential applications in various chemical syntheses.

The molecular structure of 2-(4,6-Dichloropyridin-3-yl)propan-2-ol encompasses a pyridine core substituted with chloro and hydroxyl functional groups, which are pivotal in determining its interaction with other molecules. This configuration not only enhances its utility as a building block in organic synthesis but also opens up possibilities for its role in drug discovery and development. The compound’s ability to participate in nucleophilic substitution reactions, cross-coupling reactions, and other organic transformations makes it a versatile tool for chemists.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Researchers have been exploring these compounds for their potential as pharmacophores in the development of new therapeutic agents. The specific arrangement of atoms in 2-(4,6-Dichloropyridin-3-yl)propan-2-ol allows it to mimic or interact with biological targets, making it a candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 2-(4,6-Dichloropyridin-3-yl)propan-2-ol is its role as an intermediate in the synthesis of more complex molecules. Its structural features provide chemists with a scaffold upon which various functional groups can be introduced or modified. This flexibility is particularly valuable in drug design, where precise control over molecular structure is essential for achieving desired pharmacological effects.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for herbicides, fungicides, and other crop protection agents. Pyridine derivatives are well-known for their efficacy in agricultural applications, and 2-(4,6-Dichloropyridin-3-yl)propan-2-ol could serve as a key component in developing novel agrochemical formulations that enhance crop yield and protect against pests and diseases.

Recent advancements in synthetic methodologies have enabled more efficient and sustainable production of 2-(4,6-Dichloropyridin-3-yl)propan-2-ol. Techniques such as catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and green chemistry approaches have improved yield and purity while reducing environmental impact. These innovations are crucial for scaling up production and making the compound more accessible for industrial applications.

The compound’s reactivity also makes it an attractive candidate for material science applications. Researchers are exploring its potential use in polymer chemistry, where pyridine derivatives can contribute to the development of novel materials with enhanced properties such as conductivity or biodegradability. Additionally, its ability to form coordination complexes with metal ions opens up possibilities for applications in catalysis and material engineering.

In conclusion,2-(4,6-Dichloropyridin-3-yl)propan-2-ol (CAS No. 1801335-00-1) is a multifaceted compound with significant potential across multiple domains of chemistry and related sciences. Its unique structural features and reactivity make it a valuable tool for synthetic chemists working on pharmaceuticals, agrochemicals, materials science, and beyond. As research continues to uncover new applications and synthetic strategies for this compound,2-(4,6-Dichloropyridin-3-yloxy)-propanal will undoubtedly play an increasingly important role in advancing scientific knowledge and industrial innovation.